Cas no 748793-44-4 (5-(4-chloro-2-methylphenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-chloro-2-methylphenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 748793-44-4
• MF: C₁₈H₁₈ClN₃O₂S
• MW: 375.872421741486
• CID: 3105310
• PubChem ID: 2383097
• Update Time: 2025-07-24

5-(4-chloro-2-methylphenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>5-(4-Chloro-2-methyl-phenoxymethyl)-4-(4-ethoxy-phenyl)-4H-[1,2,4]triazole- 3-thiol
• 5-(4-chloro-2-methylphenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 5-(4-Chloro-2-methyl-phenoxymethyl)-4-(4-ethoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
• AKOS005198532
• CS-0219245
• 5-(4-chloro-2-methylphenoxymethyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 3-[(4-chloro-2-methylphenoxy)methyl]-4-(4-ethoxyphenyl)-1H-1,2,4-triazole-5-thione
• 5-[(4-chloro-2-methylphenoxy)methyl]-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• Z56853834
• G36158
• EN300-03509
• 748793-44-4
• 5-(4-chloro-2-methylphenoxymethyl)-4-(4-ethoxyphenyl)-2H-1,2,4-triazole-3-thione

• Inchi： 1S/C18H18ClN3O2S/c1-3-23-15-7-5-14(6-8-15)22-17(20-21-18(22)25)11-24-16-9-4-13(19)10-12(16)2/h4-10H,3,11H2,1-2H3,(H,21,25)
• InChI Key： AOIPVFTVXPSFMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCC1=NNC(N1C1C=CC(=CC=1)OCC)=S

Computed Properties

• Exact Mass: 375.0808257Da
• Monoisotopic Mass: 375.0808257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(4-chloro-2-methylphenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-(4-chloro-2-methylphenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 748793-44-4)

5-(4-chloro-2-methylphenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol is a sophisticated organic compound characterized by its intricate molecular structure and potential pharmaceutical applications. This compound, identified by the CAS number 748793-44-4, has garnered attention in the field of medicinal chemistry due to its unique chemical properties and the promising avenues it opens for further research and development.

The molecular framework of this compound encompasses a triazole core, which is a well-documented motif in drug design, known for its ability to interact with biological targets in diverse ways. The presence of both chloro and methyl substituents on the phenyl ring enhances its lipophilicity, making it a candidate for oral bioavailability. Additionally, the ethoxy group introduces a polar moiety that could influence solubility and metabolic stability.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their versatile biological activities. The triazole ring in 5-(4-chloro-2-methylphenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol is particularly noteworthy, as it has been implicated in various pharmacological effects ranging from antimicrobial to anti-inflammatory properties. The compound's structure suggests potential interactions with enzymes and receptors, which are critical for modulating biological pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex triazole core. These techniques not only enhance the efficiency of synthesis but also allow for the introduction of diverse functional groups, thereby expanding the compound's pharmacological profile.

One of the most compelling aspects of 5-(4-chloro-2-methylphenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol is its potential as a lead compound in drug discovery. Preclinical studies have begun to explore its efficacy in models of inflammation and infection. The compound's ability to modulate key signaling pathways has been observed in vitro, suggesting that it could serve as a foundation for developing novel therapeutic agents.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Molecular modeling techniques have been utilized to predict how 5-(4-chloro-2-methylphenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol interacts with biological targets. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding experimental efforts towards optimizing its pharmacological properties.

The development of new pharmaceuticals is often hampered by issues related to drug resistance and side effects. However, compounds like 5-(4-chloro-2-methylphenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol offer a fresh perspective by targeting multiple pathways simultaneously. This multitarget approach has shown promise in overcoming resistance mechanisms and reducing adverse effects associated with single-target therapies.

The future of medicinal chemistry lies in the ability to design molecules that are not only effective but also safe and sustainable. The synthesis and characterization of 5-(4-chloro-2-methylphenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol exemplifies this ethos by integrating cutting-edge synthetic techniques with rigorous biological evaluation. As research progresses, it is anticipated that this compound will contribute significantly to the development of new treatments for various diseases.

In conclusion, 5-(4-chloro-2-methylphenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol represents a fascinating example of how structural complexity can be leveraged to create molecules with therapeutic potential. Its unique chemical properties and promising biological activities make it a valuable asset in the ongoing quest to develop novel pharmaceuticals. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.